![molecular formula C20H26N2O3 B5345683 6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid](/img/structure/B5345683.png)
6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue (GHS) that stimulates the production and release of growth hormone (GH) in the body. It has been the subject of extensive scientific research due to its potential therapeutic applications in treating various conditions related to growth hormone deficiency, muscle wasting, and bone density loss.
Mechanism of Action
6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid works by stimulating the release of GH from the pituitary gland in the body. It does this by binding to the ghrelin receptor, which is a GHS receptor located in the brain. This binding leads to the activation of the growth hormone-releasing hormone (GHRH) neurons, which in turn stimulate the release of GH from the pituitary gland.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to increase GH and IGF-1 levels in the body. This leads to increased muscle mass, bone density, and overall physical performance. It has also been shown to improve sleep quality and cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid in lab experiments include its ability to stimulate GH release and its potential therapeutic applications in treating various conditions related to growth hormone deficiency, muscle wasting, and bone density loss. The limitations include the complex synthesis method and the potential for adverse effects on the endocrine system.
Future Directions
For research on 6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid include further studies on its potential therapeutic applications, particularly in the areas of muscle wasting, osteoporosis, and growth hormone deficiency. There is also a need for more research on the long-term effects of this compound on the endocrine system, as well as its potential interactions with other drugs and medications. Additionally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound.
Synthesis Methods
6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid is synthesized through a complex multi-step process that involves the reaction of various chemical reagents and intermediates. The synthesis method is proprietary and has not been disclosed by the manufacturer.
Scientific Research Applications
6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid has been extensively studied in pre-clinical and clinical trials for its potential therapeutic applications. It has been shown to increase GH and insulin-like growth factor-1 (IGF-1) levels in the body, leading to increased muscle mass, bone density, and overall physical performance. It has also been studied for its potential use in treating conditions such as muscle wasting, osteoporosis, and growth hormone deficiency.
properties
IUPAC Name |
6-[4-[(4-methylphenyl)methyl]piperazine-1-carbonyl]cyclohex-3-ene-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3/c1-15-6-8-16(9-7-15)14-21-10-12-22(13-11-21)19(23)17-4-2-3-5-18(17)20(24)25/h2-3,6-9,17-18H,4-5,10-14H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQGAPQPFMBSHEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3CC=CCC3C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.